Sulfur-35

• CAS No.: 13765-09-8
• Molecular Formula: H2S
• Molecular Weight: 36.985 g/mol
• IUPAC Name: sulfane
• InChI: InChI=1S/H2S/h1H2/i1+3
• InChI Key: RWSOTUBLDIXVET-AKLPVKDBSA-N
• SMILES: S
• Isomeric SMILES: [35SH2]
• Other CAS No.: 15117-53-0
• Synonyms: 35S radioisotope; S-35 radioisotope; Sulfur-35

Description

Sulfur-35 (S-35) is a radioactive isotope of sulfur that is widely utilized in biochemical and molecular biology research due to its incorporation into organic compounds and subsequent application as a tracer. It is a pure beta-emitter with a physical half-life of 87.4 days . The beta particles it emits have a maximum energy of 0.167 MeV (167 keV) and an average energy of 0.049 MeV (49 keV) . These low-energy particles have a short maximum range in air (approximately 24 cm) and are effectively shielded by glass or plastic . The primary research value of this compound lies in its ability to label biomolecules, enabling scientists to track metabolic pathways, protein synthesis, and turnover. It is commonly used in the form of S-35 labeled amino acids, such as L-methionine and L-cysteine, in pulse-chase experiments and protein labeling studies . Another significant application is in the synthesis of radiolabeled nucleotides like [α-35S]ATP for use in molecular biology techniques. A critical characteristic of certain S-35 compounds, particularly the labeled amino acids (cysteine and methionine), is their potential for radiolysis, which can lead to the release of volatile radioactive components . It is strongly recommended that procedures involving the opening of stock vials and thawing of these materials be conducted within a properly functioning fume hood to mitigate the risk of internal contamination and laboratory surface contamination . Furthermore, the low energy of S-35's beta emissions makes it difficult to detect with standard Geiger-Muller (GM) survey meters . Therefore, regular monitoring via wipe tests, followed by analysis with a liquid scintillation counter, is the most reliable method to ensure a contamination-free work environment . Standard safety protocols, including wearing lab coats and double gloves, and using dedicated pipettes, are essential when handling this material . This product is intended For Research Use Only (RUO) . It is not intended for diagnostic or therapeutic use in humans or animals.

Radiochemical Synthesis and Derivatization Strategies for Sulfur 35 Labeled Compounds

Production Methodologies of Sulfur-35 (B81441) for Research Applications

The generation of ³⁵S for scientific use is primarily achieved through neutron bombardment of specific target materials. The goal is typically to produce a high-specific-activity, carrier-free product suitable for sensitive tracer studies.

The most common and practical method for producing this compound is through the neutron irradiation of chlorine-containing compounds. koreascience.kriaea.org The primary nuclear reaction utilized is the ³⁵Cl(n,p)³⁵S reaction, where a neutron (n) strikes a Chlorine-35 nucleus, causing the ejection of a proton (p) and transmuting the chlorine atom into a this compound atom. koreascience.kriaea.org

Potassium chloride (KCl) is frequently selected as the target material for this process. koreascience.krosti.gov However, other chlorine-containing compounds such as sodium chloride (NaCl), magnesium chloride (MgCl₂), and carbon tetrachloride (CCl₄) can also be used. engineegroup.com An alternative, though less practical, production route is the ³⁴S(n,γ)³⁵S reaction. koreascience.kr This method is generally avoided because it results in a product with low specific activity, as the radioactive ³⁵S is mixed with the stable ³⁴S target material. koreascience.kr

A significant consideration during the irradiation of chlorine targets is the concurrent production of phosphorus-32 (B80044) (³²P) via the ³⁵Cl(n,α)³²P reaction. iaea.org This makes the post-irradiation purification process critical to ensure the radiochemical purity of the final ³⁵S product.

Production Reaction	Target Material	Description	Advantages/Disadvantages
³⁵Cl(n,p)³⁵S	Potassium Chloride (KCl), Carbon Tetrachloride (CCl₄)	A neutron transmutes a Chlorine-35 atom into a this compound atom by ejecting a proton.	Advantage: Produces carrier-free ³⁵S. Disadvantage: Co-produces ³²P impurity.
³⁴S(n,γ)³⁵S	Enriched Sulfur-34	A Sulfur-34 atom captures a neutron, becoming this compound.	Advantage: Avoids ³²P impurity. Disadvantage: Produces low specific activity (not carrier-free).

Producing "carrier-free" ³⁵S is essential for many applications. This term signifies that the radioisotope is free from contamination by stable isotopes of the same element. The ³⁵Cl(n,p)³⁵S reaction is inherently suited for this purpose because the element of the target (chlorine) is different from the element of the product (sulfur), allowing for their chemical separation. koreascience.kriaea.org

Techniques have been developed to routinely produce Curies of carrier-free ³⁵S from neutron-irradiated potassium chloride. iaea.org An alternative method involves using a carbon tetrachloride target. engineegroup.com The extraction of ³⁵S from irradiated CCl₄ can be achieved through a simple water extraction method, which avoids the more complex chromatographic separations required for KCl targets and can yield a highly active, carrier-free product with a recovery of over 92%. engineegroup.com

Advanced Radiochemical Separation and Purification Processes

Following irradiation, the target material contains the desired ³⁵S, unreacted target material, and radioisotopic impurities like ³²P. A robust separation and purification process is therefore necessary.

Cation exchange chromatography is a highly effective and widely used method for purifying ³⁵S produced from KCl targets. koreascience.kriaea.org The process leverages the different chemical properties of the components in the irradiated target.

The general workflow involves:

Dissolution: The irradiated KCl target is dissolved in an aqueous solution. koreascience.kr

Cation Removal: The solution is passed through a cation exchange resin in its hydrogen form (H⁺). The potassium ions (K⁺) from the bulk target material are retained by the negatively charged resin, while the anionic sulfur species (typically sulfate (B86663), SO₄²⁻) pass through. koreascience.kr

Impurity Removal: The ³⁵S produced by this method is generally pure except for small amounts of ³²P, which exists as phosphate (B84403). koreascience.kr To remove this, the effluent is passed through a second cation exchange resin loaded with ferric ions (Fe³⁺). This resin selectively adsorbs the phosphate, allowing the purified ³⁵S to be collected. koreascience.kriaea.org

Final Processing: The effluent containing the ³⁵S is evaporated to dryness to remove volatile components like hydrochloric acid and any remaining chlorine. The final product is typically leached with dilute acid and obtained in the form of sulfuric acid. koreascience.kr

This process has been shown to yield a high-quality product with yields greater than 90%. iaea.org

Besides cation exchange, other techniques are employed for the separation and purification of ³⁵S.

Anion Exchange Chromatography: This method can be used as an alternative or complementary step. In one process, the bulk of the potassium chloride is first precipitated using ethanol (B145695). The remaining solution is then passed through an anion exchange column, which retains the sulfate [³⁵S]. Selective elution can then be used to isolate the desired product. iaea.org In another application for environmental sample analysis, sulfate is captured on an anion exchange resin and then eluted with a sodium chloride solution. osti.gov

Precipitation: Precipitation methods are used both for bulk separation and for analysis. As mentioned, ethanol can be used to precipitate a large portion of the KCl target material from the initial solution. iaea.org For analytical purposes or to concentrate the product, ³⁵S as sulfate can be precipitated from solution by adding a barium salt (e.g., BaCl₂) to form barium sulfate (BaSO₄). osti.gov This precipitate can then be collected, washed, and measured. osti.gov

Method	Principle	Target	Key Steps
Cation Exchange	Retains cations (K⁺) and allows anionic ³⁵S-sulfate to pass through. A second Fe³⁺-loaded resin adsorbs ³²P-phosphate. koreascience.kriaea.org	Irradiated KCl	Dissolve target, pass through H⁺ resin, then Fe³⁺ resin, evaporate effluent. koreascience.kr
Anion Exchange	Precipitate bulk KCl with ethanol, then adsorb ³⁵S-sulfate onto the resin for selective elution. iaea.org	Irradiated KCl	Ethanol precipitation, column adsorption, selective elution. iaea.org
Water Extraction	Direct extraction of polar ³⁵S compounds from a non-polar organic target. engineegroup.com	Irradiated CCl₄	Simple extraction with water. engineegroup.com
Barium Precipitation	Insoluble BaSO₄ is formed by adding BaCl₂ to the solution containing ³⁵S-sulfate. osti.gov	Aqueous ³⁵S-sulfate	Add BaCl₂ solution, heat, collect and wash precipitate. osti.gov

Strategies for Radiolabeling Complex Biomolecules and Small Molecules with this compound

The purified carrier-free ³⁵S, typically in the form of sodium sulfate [³⁵S], serves as the starting material for synthesizing a wide array of labeled compounds. acs.org

The synthesis often begins with the reduction of sulfate [³⁵S] to a more reactive chemical form, such as hydrogen sulfide (B99878) [³⁵S]. iaea.orgacs.org This can be achieved using reagents like tin(II)-phosphoric acid. iaea.org The resulting hydrogen sulfide [³⁵S] gas can be trapped and then used in subsequent reactions. For instance, it can be oxidized to elemental sulfur [³⁵S] or reacted with sodium hydroxide (B78521) to yield radiolabeled sodium sulfide. iaea.orgacs.org

From these simple precursors, more complex molecules can be built.

Small Molecules: Researchers have reported the synthesis of the hydrogen sulfide donor GYY-4137 labeled with ³⁵S, starting from the generated sodium sulfide. acs.org Other inorganic compounds, such as sodium sulfite (B76179) [³⁵S] and sodium thiosulfate (B1220275) [³⁵S], have also been synthesized. iaea.org

Biomolecules: this compound is widely used to radiolabel sulfur-containing amino acids like methionine and cysteine. biotrend.comyale.edu These labeled amino acids can be incorporated into proteins during in vitro translation or in cell culture, allowing researchers to study protein synthesis, turnover, and function. biotrend.com Synthetic strategies have also been developed to create complex radioligands, such as a ³⁵S-containing ligand for the NPC1L1 protein, to aid in receptor binding assays. nih.gov The synthesis of labeled cysteine trisulfide and glutathione (B108866) trisulfide has also been achieved, providing tools to study signaling pathways involving these molecules. acs.org

Labeled Compound	Precursor	Synthetic Strategy	Application Area
Hydrogen Sulfide [³⁵S]	Sulfate [³⁵S]	Reduction with tin(II)-phosphoric acid or NaH₂PO₂/HI. iaea.orgacs.org	Reactive intermediate for further synthesis.
GYY-4137 [³⁵S]	Sodium Sulfide [³⁵S]	One-step conversion from the precursor. acs.org	H₂S donor research.
L-Methionine [³⁵S] / L-Cysteine [³⁵S]	Various	Typically produced via biological incorporation in microorganisms. biotrend.com	Protein synthesis monitoring, metabolic studies. biotrend.com
Glutathione Trisulfide [³⁵S]	Monosulfur transfer reagent derived from Na₂³⁵S	Reaction of a thiol (glutathione) with a ³⁵S-monosulfur transfer reagent. acs.org	Cell signaling research.
NPC1L1 Radioligand [³⁵S]	Not specified	Multi-step organic synthesis. nih.gov	Receptor binding assays. nih.gov

Enzymatic and Chemical Incorporation of this compound into Amino Acids and Proteins

The introduction of this compound into amino acids and proteins is a cornerstone of proteomic research, enabling the study of protein synthesis, turnover, and post-translational modifications. Both enzymatic and chemical methods are employed for this purpose.

Enzymatic Incorporation:

Metabolic labeling is a powerful enzymatic approach that utilizes the cell's own translational machinery to incorporate ³⁵S-labeled amino acids into newly synthesized proteins. researchgate.netrsc.org The most commonly used amino acids for this purpose are [³⁵S]methionine and [³⁵S]cysteine. rsc.org

In Vivo Labeling: In this method, cells are cultured in a medium deficient in methionine and cysteine but supplemented with [³⁵S]methionine or a mixture of [³⁵S]methionine and [³⁵S]cysteine. researchgate.netrsc.org The cells take up the radiolabeled amino acids and incorporate them into proteins during synthesis. rsc.org This allows for the global analysis of protein synthesis and degradation within a cellular context. rsc.org Pulse-chase experiments, which involve a short incubation with the radiolabel (pulse) followed by a period in unlabeled medium (chase), are frequently used to study the kinetics of protein synthesis and maturation. researchgate.netrsc.org

In Vitro Translation: Cell-free protein synthesis systems, such as those derived from rabbit reticulocyte lysates or wheat germ extracts, provide a controlled environment for the enzymatic incorporation of [³⁵S]methionine into specific proteins. rsc.orgnih.gov These systems are particularly useful for producing small quantities of radiolabeled protein for biochemical assays. rsc.org The process involves combining a DNA or RNA template with the cell-free lysate and [³⁵S]methionine, resulting in the synthesis of the desired radiolabeled protein. youtube.com

Chemical Incorporation:

Direct chemical methods offer an alternative for labeling proteins that may be difficult to express or label enzymatically.

Labeling with Radiolytic Decomposition Products: One method utilizes the radiolytic decomposition products of [³⁵S]methionine to label proteins in vitro. nih.gov The process is dependent on time, temperature, and pH, with maximum labeling of bovine serum albumin observed after 24 hours at 37°C and pH 8.5. nih.gov The resulting covalent attachment of the ³⁵S moiety is stable to various denaturing conditions. nih.gov

Spontaneous Labeling: Studies have shown that [³⁵S]methionine and [³⁵S]cysteine can spontaneously label various proteins in the absence of cells, with incorporation efficiencies ranging from 1 to 15%. nih.govnih.gov This labeling is resistant to dissociation by harsh treatments, and interestingly, does not strictly depend on the presence of sulfur-containing amino acids in the target protein. nih.govnih.gov The labeling efficiency is generally higher with [³⁵S]cysteine than with [³⁵S]methionine. nih.govnih.gov

Labeling Strategy	³⁵S-Containing Reagent	Key Features	Typical Application
In Vivo Metabolic Labeling	[³⁵S]Methionine, [³⁵S]Cysteine	Utilizes cellular machinery for incorporation into newly synthesized proteins. researchgate.netrsc.org	Studying protein synthesis, degradation, and trafficking in living cells. rsc.orgrsc.org
In Vitro Translation	[³⁵S]Methionine	Cell-free system for controlled synthesis of specific radiolabeled proteins. rsc.orgnih.gov	Production of small amounts of labeled protein for biochemical assays. rsc.org
Chemical Labeling	Radiolytic products of [³⁵S]Methionine	Covalent labeling of proteins in vitro independent of protein synthesis. nih.gov	Labeling of purified proteins for various research purposes. nih.gov
Spontaneous Chemical Labeling	[³⁵S]Methionine, [³⁵S]Cysteine	Non-enzymatic, direct labeling of proteins in solution; higher efficiency with cysteine. nih.govnih.gov	A potential method for cell-free protein labeling, though mechanisms require careful consideration. nih.gov

Synthesis of this compound Labeled Nucleotides and Oligonucleotides

The introduction of a sulfur atom in place of an oxygen in a phosphate group of a nucleotide creates a thiophosphate. researchgate.net This modification allows for the labeling of nucleotides and, subsequently, oligonucleotides with this compound for a variety of applications in molecular biology. researchgate.netnih.gov

Enzymatic Synthesis of ³⁵S-Labeled Nucleotides:

Enzymatic methods provide a route to synthesize specific ³⁵S-labeled nucleotides. For instance, adenosine (B11128) 5'-O-(3-[³⁵S]thiotriphosphate) ([³⁵S]ATPγS) can be synthesized through a thiophosphate exchange reaction. nih.gov This method involves the use of glyceraldehyde-3-phosphate dehydrogenase and phosphoglycerate kinase to facilitate the exchange of the γ-thiophosphate of ATPγS with [³⁵S]thiophosphate. nih.gov A similar enzymatic approach can be used for the synthesis of [³⁵S]GTPγS. nih.gov These ³⁵S-labeled nucleotide analogs are valuable tools for studying enzymes that utilize ATP or GTP. nih.gov

Chemical Synthesis of ³⁵S-Labeled Oligonucleotides:

Chemical synthesis is the primary method for producing ³⁵S-labeled oligonucleotides, particularly phosphorothioate (B77711) analogs where a non-bridging oxygen in the phosphate backbone is replaced by a sulfur atom.

One established method involves solid-phase synthesis using hydrogen phosphonate (B1237965) chemistry. rsc.org In this approach, a support-bound hydrogen phosphonate oligomer is treated with ³⁵S-enriched elemental sulfur in the presence of a base. rsc.org This step converts the hydrogen phosphonate linkages to phosphorothioate linkages, thereby incorporating the ³⁵S label. rsc.org This method has been used to synthesize ³⁵S-labeled polyphosphorothioate oligodeoxyribonucleotides with specific activities of approximately 10⁷ cpm/μmol. rsc.org

The use of ³⁵S for labeling nucleic acids offers several advantages over the more commonly used ³²P, including a longer half-life (87.5 days for ³⁵S vs. 14.3 days for ³²P) and lower energy beta emission, which results in higher resolution in techniques like autoradiography. rsc.orgnih.gov

Molecule Type	³⁵S-Containing Reagent/Precursor	Synthesis Method	Key Features & Applications
Nucleotide (e.g., [³⁵S]ATPγS)	[³⁵S]Thiophosphate	Enzymatic (thiophosphate exchange)	Synthesis of specific ³⁵S-nucleotide analogs for studying enzyme kinetics and mechanisms. nih.govnih.gov
Oligonucleotide (Phosphorothioate)	Elemental this compound	Chemical (solid-phase hydrogen phosphonate chemistry)	Creates nuclease-resistant oligonucleotide analogs for antisense and gene regulation studies. rsc.orgnanoprobes.com
DNA/RNA Probes	[³⁵S]dNTPs or [³⁵S]NTPs	Enzymatic (e.g., nick translation, in vitro transcription)	Provides higher resolution and longer probe stability compared to ³²P for applications like in situ hybridization. nih.gov

Preparation of this compound Labeled Small Molecules and Radioligands for Receptor Studies

The synthesis of high-specific-activity ³⁵S-labeled small molecules is crucial for their use as radioligands in receptor binding assays and autoradiography. nih.govnih.gov These tools are instrumental in drug discovery for characterizing receptor-ligand interactions and determining receptor distribution in tissues. rsc.orgnih.gov

A prominent example of a ³⁵S-labeled small molecule used in receptor studies is [³⁵S]Guanosine 5'-(γ-thio)triphosphate ([³⁵S]GTPγS). nih.gov This non-hydrolyzable GTP analog is widely used to measure the activation of G protein-coupled receptors (GPCRs). researchgate.netnih.govnih.gov In the presence of an agonist, the GPCR facilitates the exchange of GDP for GTP on the Gα subunit. The use of [³⁵S]GTPγS allows for the quantification of this activation as the radiolabeled nucleotide becomes stably bound to the G protein. nih.gov This assay can be performed on cell membranes and even in tissue slices for autoradiographic analysis. nih.govnih.gov

The synthesis of specific ³⁵S-labeled radioligands targeting a particular receptor is another important strategy. For example, [³⁵S]MK-0499 was synthesized as the first high-specific-activity radioligand for the hERG potassium channel. rsc.org The synthesis involved the [³⁵S]sulfonylation of an aniline (B41778) precursor. rsc.org Similarly, a high-specific-activity ³⁵S-labeled sulfonamide radioligand was developed to identify a new growth hormone secretagogue receptor. nih.gov The synthesis of these targeted radioligands often involves introducing the ³⁵S atom in the final steps of the synthetic route to maximize the incorporation of the expensive radioisotope.

³⁵S-Labeled Compound	Target Receptor/Protein	Synthesis Approach	Application
[³⁵S]GTPγS	G Protein-Coupled Receptors (GPCRs)	Enzymatic or chemical synthesis	Functional assay to measure agonist-induced GPCR activation. researchgate.netnih.govnih.gov
[³⁵S]MK-0499	hERG Potassium Channel	[³⁵S]Sulfonylation of an aniline precursor	High-throughput screening of drug candidates for hERG interaction. rsc.org
³⁵S-labeled sulfonamide	Growth Hormone Secretagogue Receptor	Multi-step chemical synthesis	Identification and characterization of a new receptor. nih.gov
³⁵S-labeled ezetimibe (B1671841) analog	NPC1L1 protein	Multi-step chemical synthesis	Receptor binding assay to study the mechanism of action of ezetimibe. rsc.org

Novel Approaches for Radiolabeling Nanomaterials with this compound for Biological Tracking

The radiolabeling of nanomaterials is a powerful strategy for non-invasively tracking their biodistribution and pharmacokinetics in vivo using sensitive imaging techniques like PET and SPECT. rsc.orgrsc.org While various radionuclides are used for this purpose, this compound offers a long half-life suitable for tracking nanomaterials over extended periods. nih.gov

Novel approaches for labeling nanomaterials with ³⁵S often leverage the unique surface chemistry of the nanoparticles. For metallic nanoparticles, such as gold nanoparticles (AuNPs), a common strategy involves the use of sulfur-containing capping agents.

Labeling via ³⁵S-Capping Agents: Thiol-containing molecules, such as cysteine, readily bind to the surface of gold nanoparticles. researchgate.netresearchgate.net This principle can be extended to radiolabeling by using [³⁵S]cysteine to coat AuNPs. The strong gold-sulfur bond ensures that the radiolabel remains attached to the nanoparticle, allowing for accurate tracking of the nanoparticle itself. This approach is attractive due to its simplicity and the stability of the resulting radiolabeled nanoparticle.

Intrinsic Labeling: For certain types of nanomaterials like quantum dots (QDs), it is possible to incorporate the radionuclide directly into the nanoparticle's core or shell structure during synthesis. While this has been demonstrated with radiometals like ¹⁰⁹Cadmium, a similar strategy could theoretically be applied using a ³⁵S-containing precursor, such as H₂³⁵S, during the synthesis of sulfur-containing QDs (e.g., CdS or ZnS). nih.gov This "intrinsic" labeling method offers high stability, as the radiolabel is an integral part of the nanoparticle lattice.

The choice of labeling strategy depends on the type of nanomaterial, the desired stability of the label, and the specific biological question being addressed. The ability to track nanomaterials labeled with ³⁵S provides valuable data on their fate in biological systems, which is critical for the development of safe and effective nanomedicines. rsc.orgresearchgate.net

Nanomaterial Type	Potential ³⁵S-Labeling Strategy	³⁵S-Containing Precursor	Key Principle	Application
Gold Nanoparticles (AuNPs)	Surface conjugation with a thiol-containing ligand	[³⁵S]Cysteine or other ³⁵S-thiols	Strong chemisorption of the thiol group onto the gold surface. researchgate.netresearchgate.net	Tracking the biodistribution of AuNPs in drug delivery and imaging studies.
Quantum Dots (e.g., CdS, ZnS)	Intrinsic labeling during synthesis	H₂³⁵S or other sulfur precursors	Incorporation of ³⁵S directly into the crystal lattice of the nanoparticle. nih.gov	Bimodal (optical and radioactive) imaging and long-term tracking.
Polymeric Nanoparticles	Conjugation of a ³⁵S-labeled molecule	³⁵S-labeled small molecules with reactive groups	Covalent attachment of the radiolabel to the polymer backbone or surface.	Studying the in vivo fate of polymeric drug delivery systems.
Liposomes	Incorporation of a ³⁵S-labeled lipid	³⁵S-labeled lipid analog	Integration of the radiolabeled lipid into the liposomal bilayer.	Investigating the stability and biodistribution of liposomal formulations.

Advanced Analytical and Detection Methodologies for Sulfur 35 Quantification

Quantitative Liquid Scintillation Counting (LSC) for Sulfur-35 (B81441) Measurement

Liquid Scintillation Counting (LSC) is a widely used and highly sensitive technique for quantifying low-energy beta emitters like ³⁵S. upstate.eduumich.eduusc.eduprinceton.eduharvard.edunih.gov The method involves dissolving the radioactive sample in a liquid scintillation cocktail, which contains fluors that emit light when excited by the beta particles. This light is then detected and quantified by photomultiplier tubes. nih.gov LSC offers high counting efficiency for isotopes such as ³H, ¹⁴C, ³²P, and ³⁵S. nih.gov

Optimization of Sample Preparation for LSC in Complex Matrices

Accurate ³⁵S quantification in complex matrices like environmental and biological samples requires careful sample preparation to ensure efficient transfer of the radioactive sulfur to the scintillation cocktail and minimize interference. osti.govacs.orgmediray.co.nz

One common challenge in environmental samples, particularly water, is the low ³⁵S activity relative to the total sulfate (B86663) mass, especially in samples with high sulfate concentrations. researchgate.netresearchgate.netresearchgate.net Traditional methods often involve preconcentrating sulfate from large water volumes using anion-exchange resins, followed by precipitation as barium sulfate (BaSO₄) for LSC. researchgate.netnih.gov However, this can be laborious and may lead to color quenching issues. acs.orgresearchgate.netnih.gov

Research has focused on optimizing these steps. For instance, an improved method for analyzing ³⁵S in high-sulfate waters involves precipitating ³⁵SO₄²⁻ as BaSO₄ and suspending it in a stable scintillation cocktail like Insta-Gel Plus. researchgate.netresearchgate.netresearchgate.net This approach allows for the analysis of larger amounts of BaSO₄, expanding the applicability of ³⁵S as a tracer in diverse hydrological settings. researchgate.netresearchgate.net Another optimized procedure for atmospheric samples aimed to minimize color quenching and shorten pretreatment time by using hydrogen peroxide (H₂O₂) in the sample solution preparation. acs.org

In biological materials, sulfur compounds are often oxidized to sulfate before LSC. A method for routine analysis involves oxidizing sulfur compounds to sulfate and then precipitating it as calcium sulfate in an alcohol medium directly within the counting vials. journals.co.za

Optimization of LSC counting parameters is also crucial, especially for low-activity samples. This includes selecting the appropriate energy window to minimize electronic noise and interference from other radionuclides like ¹⁴C, which has a similar energy spectrum. acs.org

Mitigation of Quenching Effects in Environmental and Biological Samples

Quenching is a significant issue in LSC, where substances in the sample interfere with the energy transfer process, reducing the light output and leading to an underestimation of radioactivity. nih.gov There are two main types of quenching: chemical quenching and color quenching. nih.gov Chemical quench occurs when compounds in the sample absorb energy that would otherwise excite the scintillator molecules. nih.gov Color quench happens when colored substances absorb the light emitted by the scintillator. nih.gov

Complex matrices like environmental and biological samples often contain substances that cause quenching. osti.govacs.org For example, complex chemical compositions in atmospheric samples can lead to color quenching of LSC cocktails. acs.orgresearchgate.net

Several strategies are employed to mitigate quenching effects. Sample preparation techniques, such as purification steps to remove interfering substances, are essential. researchgate.net For instance, purifying BaSO₄ precipitate can help remove dissolved organic matter that causes quenching. researchgate.net The choice of scintillation cocktail is also important, with some cocktails offering higher sample capacity and better compatibility with various sample types and potential quenchers. mediray.co.nzresearchgate.net Using an optimized cocktail/sample volume ratio is also recommended for optimal counting efficiency. acs.org

Advanced LSC instruments employ techniques like the triple-to-double-coincidence ratio (TDCR) method, which can determine counting efficiency without an external standard, helping to correct for quenching in various sample types. nih.gov Newer LSC systems equipped with guard compensation technology (GCT) utilize active shielding to reduce background radiation, although careful data processing is needed to accurately determine low ³⁵S activities. acs.org

Research has shown that optimized sample preparation methods can significantly improve accuracy, especially for samples heavily contaminated by color-quenching agents. acs.orgresearchgate.net

Chromatographic Separation Techniques for this compound Labeled Species

Chromatographic techniques are vital for separating ³⁵S-labeled compounds from complex mixtures, allowing for the specific detection and quantification of individual radioactive species. These techniques are particularly useful in research involving the metabolism, uptake, and distribution of sulfur-containing molecules.

Radio-High-Performance Liquid Chromatography (Radio-HPLC)

Radio-HPLC combines the separation power of High-Performance Liquid Chromatography (HPLC) with a radioactivity detector. This hyphenated technique is widely used for the analysis of radiolabeled compounds, including those labeled with ³⁵S. alfa-chemistry.commontreal-biotech.comberthold.com Radio-HPLC provides high-resolution separation, enabling the differentiation and quantification of various ³⁵S-labeled species within a sample. alfa-chemistry.com It is valuable for monitoring reaction progress during the synthesis of ³⁵S-labeled compounds and assessing their purity. alfa-chemistry.com

Radio flow detectors for HPLC, such as the FlowStar² LB 514, are specifically designed for detecting radionuclides in the eluent from an HPLC column. montreal-biotech.comberthold.com These detectors often feature an isotope library with preset settings for the energy windows of various isotopes, including ³⁵S, and can measure both single and dual-labeled samples. montreal-biotech.comberthold.com The sensitivity of radio-HPLC detectors is crucial for detecting low levels of radioactivity in chromatographic effluents. montreal-biotech.comresearchgate.net

Radio-Thin-Layer Chromatography (Radio-TLC)

Radio-Thin-Layer Chromatography (Radio-TLC) is another chromatographic technique used for separating and analyzing ³⁵S-labeled compounds. alfa-chemistry.comnrc.gov Similar to Radio-HPLC, it is a high-resolution technique useful for monitoring radiochemical purity and reaction progress. alfa-chemistry.com

In Radio-TLC, the sample is spotted onto a stationary phase (a thin layer of adsorbent material on a plate), and a mobile phase moves up the plate by capillary action, separating the components of the mixture based on their differential affinities for the stationary and mobile phases. After separation, the distribution of the radioactive label on the plate is detected using a radio-TLC scanner or by exposing the plate to a phosphor screen or photographic film (autoradiography).

Radio-TLC has been applied to the radiochemical purity determination of ³⁵S-labeled sulfites and the separation of ³⁵S-labeled low molecular weight sulfur compounds extracted from biological samples. tandfonline.comresearchgate.net Studies have investigated the influence of solvent composition and sample concentration on the separation efficiency and Rf values of ³⁵S-labeled species in TLC. tandfonline.com

Mass Spectrometry Approaches for Sulfur Species Analysis in this compound Research Contexts

While Mass Spectrometry (MS) does not directly detect the radioactivity of ³⁵S, it plays a crucial role in ³⁵S research by providing structural information, verifying isotopic incorporation, and quantifying the total amount or specific species of sulfur in a sample, which can be correlated with radioactivity measurements. alfa-chemistry.com MS techniques can be coupled with chromatographic separation methods for comprehensive analysis of sulfur-containing molecules. acs.orgacs.org

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a powerful technique for elemental analysis, including the quantification of sulfur. acs.orgresearchgate.net ICP-MS can achieve low detection limits for sulfur and is capable of isotopic analysis, which is valuable in studies using stable sulfur isotopes (³²S, ³³S, ³⁴S, ³⁶S) in conjunction with or instead of ³⁵S. researchgate.netcaltech.eduresearchgate.net Hyphenated techniques like HPLC-ICP-MS are used for the group-selective quantification of sulfur species after chromatographic separation. acs.org

High-resolution MS techniques, such as Orbitrap mass spectrometry and Time-of-Flight Mass Spectrometry (TOF-MS), coupled with chromatography (e.g., UPLC-TOF-MS), can provide detailed qualitative and quantitative analysis of individual sulfur compounds in complex matrices. acs.orgcaltech.edu TOF-MS, for example, has been used to quantify isotopic abundance of stable sulfur isotopes and can detect small enrichments, which is relevant in tracer studies. caltech.edu

MS is used to verify the molecular structure and confirm the incorporation of the ³⁵S isotope into synthesized compounds. alfa-chemistry.com While MS measures the mass-to-charge ratio of ions, the presence of the heavier ³⁵S isotope can be identified by a corresponding shift in the mass spectrum compared to the non-labeled compound.

Data Table Example (Illustrative based on search results, not direct copy):

Analytical Technique	Application in ³⁵S Research Contexts	Advantages	Challenges
Liquid Scintillation Counting (LSC)	Quantitative measurement of ³⁵S activity, wipe testing, environmental monitoring, biological studies. upstate.eduumich.eduusc.eduprinceton.eduharvard.edunih.gov	High sensitivity for low-energy beta emitters, relatively simple sample preparation for some matrices. nih.gov	Susceptible to quenching (chemical and color), requires specific scintillation cocktails, sample preparation critical for complex matrices. nih.govacs.orgresearchgate.net
Radio-HPLC	Separation and quantification of individual ³⁵S-labeled compounds, purity assessment, metabolism studies. alfa-chemistry.commontreal-biotech.comberthold.com	High resolution separation, allows analysis of complex mixtures. alfa-chemistry.com	Requires specialized radio flow detector, potential for peak broadening or interaction with column material.
Radio-TLC	Separation and analysis of ³⁵S-labeled compounds, purity assessment, quick screening. alfa-chemistry.comtandfonline.comresearchgate.net	Relatively simple and cost-effective, can handle multiple samples simultaneously.	Lower resolution compared to HPLC, potential for oxidation of sensitive compounds during separation, requires detection method like scanning or autoradiography. tandfonline.com
Mass Spectrometry (MS) (e.g., ICP-MS, TOF-MS)	Structural identification, verification of ³⁵S incorporation, quantification of total sulfur or specific sulfur species, stable isotope analysis. alfa-chemistry.comacs.orgresearchgate.netcaltech.edu	Provides molecular and isotopic information, high sensitivity for elemental/molecular quantification, can be coupled with chromatography. acs.orgresearchgate.netcaltech.edu	Does not directly detect radioactivity, requires ionization of sample, matrix effects can occur in ICP-MS, interpretation of complex spectra.

Detailed Research Findings Example (Synthesized from search results):

Research on optimizing LSC for ³⁵S in complex atmospheric samples demonstrated that an optimized H₂O₂ method significantly reduced color quenching and shortened sample pretreatment time to less than 3 days, compared to over a week for traditional methods. acs.org This optimized method showed comparable accuracy for normal environmental samples (bias: < ±0.03 DPM) and notably higher accuracy for samples heavily contaminated by color-quenching agents (maximum bias: -0.3 DPM vs. -1.5 DPM for the traditional method). acs.org

Another study focusing on analyzing ³⁵S in high-sulfate natural waters successfully developed a method using BaSO₄ precipitation followed by suspension in Insta-Gel Plus, achieving counting efficiencies comparable to published techniques despite a 10-fold increase in sulfate sample load. researchgate.net This expanded the analytical range of ³⁵SO₄²⁻ and its utility as a hydrological tracer. researchgate.net

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for Total Sulfur in Tracer Studies

Recent years have seen developments in utilizing ICP-MS for sulfur isotope analysis in biological samples, gaining interest in areas like quantitative proteomics nih.gov. Coupling separation techniques with MC-ICP-MS or using high-resolution ICP-MS (ICP-SFMS) or ICP-MS/MS can enhance the precision and accuracy of sulfur isotope ratio measurements by resolving isobaric interferences nih.govcaltech.eduthermofisher.com. For instance, high-resolution ICP-MS can resolve sulfur isotopes from polyatomic interferences like O, OO, and NO even in complex matrices or organic solvents thermofisher.com. This capability is crucial for accurate sulfur analysis in biological matrices which can be diverse and have varying sulfur contents nih.gov.

ICP-MS/MS, in particular, has been shown to minimize polyatomic interferences on sulfur isotopes, allowing for more accurate measurements even at low concentrations spectroscopyonline.comresearchgate.net. This is achieved by using a collision/reaction cell to facilitate reactions that remove interfering species thermofisher.comspectroscopyonline.com. This improved specificity makes ICP-MS/MS a valuable tool for sulfur analysis in complex matrices, including biological and environmental samples nih.govresearchgate.net.

LC-MS/MS for Sulfane Sulfur and Hydrogen Sulfide (B99878) Metabolites

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a widely used technique for the separation, identification, and quantification of specific molecules in complex biological matrices frontiersin.orgnih.gov. This technique is particularly relevant for studying sulfur-containing metabolites, including sulfane sulfur species and hydrogen sulfide (HS) metabolites mdpi.combiorxiv.org. While LC-MS/MS does not directly detect the radioactivity of S, it can be used to analyze molecules that have been labeled with S, allowing for the tracing and quantification of these specific compounds within biological systems.

LC-MS/MS-based methods have been developed for the determination of various sulfur-containing metabolites, such as cysteine, methionine, glutathione (B108866), and their derivatives researchgate.net. These methods often involve the use of stable isotope-labeled internal standards for accurate quantification researchgate.net. For studying sulfane sulfur and HS metabolites, specific derivatization strategies may be employed to enhance their detection and stability during LC-MS/MS analysis mdpi.commdpi.com. For example, monobromobimane (B13751) (mBB) is commonly used to derivatize sulfane sulfur species and polysulfides, forming adducts that can be detected by LC-MS/MS mdpi.commdpi.com.

Research has utilized LC-MS/MS to analyze the levels of various polysulfides and persulfides, such as cysteine persulfide (CysSSH) and glutathione persulfide (GSSH), in biological samples like mouse heart and cells mdpi.com. This allows for the investigation of the roles of these metabolites in biological processes and signaling pathways mdpi.combiorxiv.org. The combination of S labeling with LC-MS/MS could potentially enable researchers to track the metabolic fate of specific sulfur atoms from a labeled precursor into these various sulfane sulfur species and HS metabolites.

LC-MS/MS offers high sensitivity and selectivity for the analysis of target metabolites, making it suitable for studying low-abundance sulfur compounds in complex biological matrices frontiersin.orgnih.gov. The use of tandem mass spectrometry (MS/MS) provides additional structural information through fragmentation patterns, aiding in the positive identification of metabolites nih.gov.

Detailed research findings using LC-MS/MS for sulfur metabolites include studies quantifying methionine, reduced glutathione, and oxidized glutathione in plants using S-metabolic labeling and LC-ESI-MS/MS researchgate.net. This demonstrates the applicability of LC-MS/MS with stable isotope labeling for sulfur metabolite analysis. While S is a radioactive isotope, the principles of using LC-MS/MS for separating and detecting sulfur-containing molecules remain relevant, with the added dimension of being able to track the radioactive label through other detection methods like liquid scintillation counting of collected fractions.

Microscopic and Imaging Techniques Employing this compound

This compound's low-energy beta emissions make it particularly well-suited for autoradiographic techniques, which allow for the visualization of the distribution of the radioisotope within biological samples at various levels of resolution.

Light Microscopic Autoradiography for Cellular and Tissue Localization

Light microscopic autoradiography (LMA) is a technique that utilizes the beta emissions from radioisotopes like S to create an image on a photographic emulsion, revealing the location of the labeled substance within cells and tissues slideshare.netresearchgate.netbeilstein-journals.org. This method is particularly valuable for studying the cellular and tissue distribution of sulfur-containing molecules, such as proteins labeled with S-methionine or S-cysteine, or nanoparticles labeled with S researchgate.netnih.govrevvity.com.

In LMA, a tissue section or cellular sample containing the S-labeled material is placed in close contact with a photographic emulsion, typically a thin layer of silver halide crystals slideshare.net. The beta particles emitted by S expose the silver halide crystals, which are then developed to produce silver grains that are visible under a light microscope slideshare.net. The density of silver grains in a particular area is proportional to the amount of radioactivity, and thus the concentration of the labeled substance, in that area of the sample slideshare.net.

LMA provides a spatial resolution that allows for the localization of the radioactive tracer to specific cells or tissue structures researchgate.netbeilstein-journals.org. This technique has been successfully applied in various biological studies, including tracking the distribution of S-labeled nanoparticles in tissues researchgate.netnih.gov. For example, LMA was used to visualize the localization of S-labeled dendritic polyglycerol sulfate amine (dPGS amine) nanoparticles in hepatic Kupffer cells after intravenous injection in mice researchgate.netnih.gov. This demonstrated the utility of S labeling and LMA for studying the biodistribution of organic nanoparticles at a microscopic level researchgate.netnih.gov.

The use of weak beta-emitting isotopes like S is advantageous for LMA as they produce discrete images with minimal scatter, contributing to better spatial resolution slideshare.netslideshare.net. The technique requires careful sample preparation, including proper fixation and sectioning of tissues, and optimization of exposure time to the photographic emulsion based on the activity level of the sample and the type of emulsion used slideshare.net.

Other Autoradiographic Applications in Biological Systems

Beyond light microscopic autoradiography, S is also utilized in other autoradiographic applications to study biological systems at different levels of resolution and in various contexts. These include macro-autoradiography for whole-body or organ distribution studies and autoradiography of gels for analyzing labeled proteins or nucleic acids.

Macro-autoradiography involves placing larger tissue sections or even whole-body sections of animals administered with a S tracer in contact with a photographic film beilstein-journals.org. This provides an overview of the distribution of the radioactivity across organs and tissues, offering insights into the systemic distribution of the labeled compound beilstein-journals.org. While the spatial resolution is lower compared to LMA, it is useful for initial biodistribution studies beilstein-journals.org.

Autoradiography is also widely used in molecular biology for visualizing S-labeled proteins or nucleic acids separated by gel electrophoresis, such as SDS-PAGE or native gels revvity.com. Proteins can be metabolically labeled with S-methionine or S-cysteine, as these amino acids contain sulfur revvity.com. After separation by gel electrophoresis, the gel is exposed to a photographic film or a phosphor screen revvity.com. The emitted beta particles from the S incorporated into the proteins or nucleic acids create a visible band on the film or screen, indicating the position and relative abundance of the labeled molecules revvity.com. This technique is fundamental for studies involving protein synthesis, turnover, and post-translational modifications, as well as for tracing nucleic acids in techniques like in situ hybridization or sequencing revvity.comlongdom.orgfiveable.me.

The sensitivity of autoradiography with S allows for the detection of relatively low amounts of labeled molecules slideshare.netlongdom.org. The exposure time can be adjusted from hours to several days or weeks depending on the level of radioactivity in the sample slideshare.net. Phosphor imaging is a more modern alternative to film autoradiography that offers higher sensitivity, a wider dynamic range, and faster results revvity.com.

Examples of other autoradiographic applications include studying protein synthesis and degradation, protein-protein interactions, and the localization of specific genes or mRNA transcripts using labeled probes revvity.comlongdom.orgfiveable.me. The use of S in these applications provides a sensitive and specific method for visualizing and quantifying sulfur-containing biomolecules and their interactions within biological systems.

Method Validation and Quality Assurance in this compound Analysis

Ensuring the accuracy, reliability, and consistency of analytical results is paramount in any scientific measurement, especially when dealing with radioactive isotopes like S. Method validation and quality assurance (QA) are critical components of any analytical workflow involving S quantification and detection researchgate.netresearchgate.net.

Method validation involves a series of experiments designed to demonstrate that an analytical method is suitable for its intended purpose researchgate.neteuropa.eu. Key validation parameters typically include accuracy, precision, sensitivity (limit of detection, LOD, and limit of quantification, LOQ), linearity, range, specificity, and robustness researchgate.netresearchgate.neteuropa.eu. For S analysis, these parameters need to be evaluated for the specific technique being used, whether it is liquid scintillation counting, autoradiography, or a hyphenated technique involving separation.

Accuracy refers to the closeness of the measured value to the true value researchgate.net. Precision indicates the reproducibility of the measurements under the same conditions researchgate.net. Sensitivity parameters like LOD and LOQ define the lowest concentration or amount of S that can be reliably detected and quantified researchgate.net. Linearity and range establish the concentration interval over which the method provides results directly proportional to the amount of analyte researchgate.net. Specificity ensures that the method measures only the target analyte without interference from other components in the sample matrix researchgate.netbiospectra.us. Robustness assesses the method's ability to remain unaffected by small variations in method parameters researchgate.net.

Specific considerations for method validation and QA in S analysis include accounting for radioactive decay, potential matrix effects from biological samples, and ensuring the efficiency of any sample preparation steps, such as oxidation or extraction osti.govjournals.co.zaresearchgate.net. For techniques like liquid scintillation counting, quenching is a significant factor that affects counting efficiency and must be corrected for through appropriate methods like using internal standards or the external standard channels ratio method journals.co.za.

In autoradiography, QA involves ensuring consistent exposure times, proper development of the photographic emulsion, and appropriate controls to account for background radiation slideshare.net. When quantifying results from autoradiograms, calibration standards with known amounts of S can be used revvity.com.

For analytical techniques coupled with separation, such as LC followed by detection, method validation would also include parameters relevant to the separation step, such as chromatographic resolution and reproducibility frontiersin.org.

Applications of Sulfur 35 in Biological and Biomedical Research

Elucidation of Protein Synthesis and Post-Translational Modifications

³⁵S is frequently used to study protein synthesis and post-translational modifications. By labeling cells or cell-free systems with ³⁵S-methionine or ³⁵S-cysteine, researchers can track the incorporation of these amino acids into newly synthesized proteins. biotrend.commmrx.orgrevvity.com This metabolic labeling allows for the study of protein biosynthesis rates, protein turnover, and the identification of translation products. revvity.com

Techniques such as SDS-PAGE and autoradiography or phosphorimaging are commonly employed to separate and visualize the labeled proteins. revvity.com Cell-free translation systems utilizing ³⁵S-methionine enable rapid production of labeled proteins for biochemical assays. revvity.com

³⁵S labeling can also contribute to the study of post-translational modifications involving sulfur, such as the formation of disulfide bonds or other sulfur-containing modifications. rsc.orgaston.ac.uknih.gov While mass spectrometry is a primary tool for identifying post-translational modifications, radiolabeling with ³⁵S can complement these studies, particularly for modifications involving sulfur-containing amino acids like cysteine and methionine. aston.ac.uknih.govfrontiersin.org

Investigation of Nucleic Acid Synthesis, Degradation, and Molecular Interactions

³⁵S-labeled nucleotide triphosphates are utilized in research involving nucleic acids. These can be incorporated into DNA or RNA during in vitro synthesis, allowing for the study of nucleic acid synthesis, degradation, and interactions. mmrx.org Common applications include nucleic acid sequencing and in vitro transcription assays. mmrx.org ³⁵S-labeled probes have also been shown to improve the detection of mismatched base pairs in nucleic acid analysis. nih.gov

Analysis of Enzymatic Reaction Mechanisms and Pathway Kinetics

³⁵S can be used as a tracer to investigate enzymatic reaction mechanisms and pathway kinetics involving sulfur-containing substrates or enzymes. For instance, studies on the assimilatory sulfite (B76179) reductase have utilized ³⁵S-labeled sulfide (B99878) to deduce the reaction pathway and substrate binding to the enzyme's active site. nih.gov This involves tracking the fate of the ³⁵S label during the enzymatic conversion of sulfite to sulfide. nih.gov

The incorporation of ³⁵S into sulfur-containing amino acids and subsequent metabolic products allows for the tracing of sulfur metabolism pathways and the analysis of enzyme activities within these pathways. oup.comresearchgate.net Studies have used [³⁵S]sulfate incorporation to measure bacterial protein synthesis and to investigate the partitioning of sulfur into different metabolic products like glutathione (B108866) and protein. oup.comasm.org

Characterization of Receptor-Ligand Binding Dynamics and Drug-Target Interactions

³⁵S-labeled ligands are employed in receptor binding assays to characterize the dynamics of receptor-ligand interactions and to study drug-target binding. mmrx.orgrevvity.com These assays involve incubating membranes or cells containing the receptor of interest with a ³⁵S-labeled ligand and measuring the specific binding. mmrx.orgrevvity.com This technique can be used to determine binding affinity, receptor density, and the effects of competing ligands or drugs on binding. revvity.com For example, a ³⁵S-labeled radioligand was developed to study the binding sites for growth hormone secretagogues. oup.com

Studies on Cellular Uptake, Subcellular Distribution, and Transport Mechanisms

³⁵S-labeled compounds are valuable tools for investigating cellular uptake, subcellular distribution, and transport mechanisms of sulfur-containing molecules or substances that are metabolized to sulfur-containing products. By exposing cells or organisms to a ³⁵S-labeled compound and tracking the distribution of radioactivity over time, researchers can gain insights into how these substances enter cells, where they localize within the cell, and the mechanisms involved in their transport. Studies using ³⁵S-labeled sulfate (B86663) have investigated its uptake in bacteria, revealing insights into sulfate transport systems. elifesciences.org Research involving ³⁵S-labeled sulfur mustard has also provided detailed information on its uptake, distribution, and retention in tissues like skin and blood. nih.govtandfonline.com

Tracing Metabolic Pathways and Biosynthetic Routes

³⁵S is widely used as a tracer to follow metabolic pathways and biosynthetic routes involving sulfur. ontosight.aiontosight.ai By introducing a ³⁵S-labeled precursor molecule into a biological system, researchers can track the incorporation of the radioactive sulfur into downstream metabolites and biomolecules. This allows for the elucidation of entire metabolic pathways, identification of intermediates, and determination of metabolic flux. ontosight.ai Examples include tracing the metabolism of sulfur-containing amino acids and the biosynthesis of various sulfur-containing compounds. jst.go.jp Studies have utilized [³⁵S]sulfate incorporation to understand sulfur assimilation and its partitioning into different cellular components in microorganisms and plants. oup.comasm.org

Research on Hydrogen Sulfide (H₂S) Donors and Sulfane Sulfur Biology

³⁵S is increasingly used in research investigating hydrogen sulfide (H₂S) donors and the biology of sulfane sulfur. nih.govrevvity.comoup.comnih.govmdpi.com Sulfane sulfur refers to sulfur atoms that are covalently bound to another sulfur atom, such as in persulfides and polysulfides. oup.commdpi.comresearchgate.net These species are involved in various biological processes, including signaling and protection against electrophilic stress. oup.comnih.gov

To track the fate and distribution of H₂S and sulfane sulfur species, researchers have synthesized ³⁵S-labeled H₂S donors, such as ³⁵S-labeled cysteine trisulfide, glutathione trisulfide, and GYY-4137. nih.govacs.orgresearchgate.netacs.org These labeled compounds release H₂³⁵S, allowing for the investigation of where exogenous H₂S partitions within cells and organisms. nih.govacs.org This research helps to understand the physiological roles of H₂S and sulfane sulfur and their metabolic transformations. nih.govresearchgate.net

Applications of Sulfur 35 in Environmental and Ecological Research

Biogeochemical Cycling of Sulfur in Aquatic and Terrestrial Ecosystems

The biogeochemical cycling of sulfur is a fundamental process in both aquatic and terrestrial ecosystems, influencing nutrient availability, redox conditions, and the formation of various sulfur species. Sulfur-35 (B81441) has been extensively used to elucidate the rates and pathways of sulfur transformations within these systems.

Quantification of Sulfate (B86663) Reduction and Sulfide (B99878) Oxidation Rates

Sulfate reduction, the microbial process of converting sulfate to sulfide under anaerobic conditions, is a key pathway in the sulfur cycle, particularly in anoxic environments like sediments and wetlands. The ³⁵S-radiotracer method is a standard technique for measuring sulfate reduction rates (SRR) in marine sediments and other environments. researchgate.netgeomar.deresearchgate.net This method involves incubating samples with ³⁵S-labeled sulfate (³⁵SO₄²⁻) and subsequently quantifying the amount of reduced ³⁵S that is incorporated into sulfide and other reduced sulfur pools. researchgate.netgeomar.deresearchgate.net The co-occurrence of sulfate reduction and sulfide oxidation can potentially lead to an underestimation of actual SRR when using the ³⁵SO₄²⁻ radiotracer method, as reduced ³⁵S can be converted back to ³⁵SO₄²⁻ over time. researchgate.net

Sulfide oxidation, the process where sulfide is converted back to sulfate or other intermediate sulfur compounds, is another crucial part of the sulfur cycle. Microorganisms can catalyze sulfide oxidation at rates significantly higher than chemical oxidation. frontiersin.org Studies using ³⁵S have helped quantify sulfide oxidation rates in various environments, including marine sediments. geomar.degeochemicalperspectives.org For instance, sulfide oxidation rates up to 84 nmol·cm⁻³·day⁻¹ were measured in the surface sediment of Aarhus Bay, corresponding to about 40% of the sulfate reduction rate in that layer. geomar.de In the same location, sulfide oxidation rates in the top sediment layer (0–2 cm) reached up to 150 nmol·cm⁻³·day⁻¹, nearly twice the sulfate reduction rate in that zone. geomar.de

Data on Sulfate Reduction and Sulfide Oxidation Rates (Example from Aarhus Bay, Denmark):

Sediment Depth (cm)	Sulfate Reduction Rate (nmol·cm⁻³·day⁻¹)	Sulfide Oxidation Rate (nmol·cm⁻³·day⁻¹)
0–1.5	250 (Gross), 55 (Net) geomar.de	195 geomar.de
0–2	Up to 210 geomar.de	Up to 150 geomar.de
6–11	44 (Gross), 42 (Net) geomar.de	2 geomar.de

Tracing the Fate and Transformation of Intermediate Sulfur Compounds

The sulfur cycle involves a variety of intermediate sulfur species with oxidation states between sulfide (-2) and sulfate (+6), including elemental sulfur (S⁰), polysulfides (Sₓ²⁻), thiosulfate (B1220275) (S₂O₃²⁻), tetrathionate (B1226582) (S₄O₆²⁻), and sulfite (B76179) (SO₃²⁻). frontiersin.orgfrontiersin.orgresearchgate.netwikipedia.org These intermediates are formed during the incomplete oxidation of sulfide and can serve as substrates for further microbial metabolism, undergoing oxidation, reduction, or disproportionation reactions. frontiersin.org this compound labeling allows researchers to trace the formation, consumption, and transformation of these intermediate compounds, providing insights into the complex network of sulfur cycling pathways. Studies have shown that intermediate sulfur species are involved in both marine and freshwater sulfur cycling. frontiersin.orgresearchgate.netnih.gov

Sulfur Speciation and Cycling in Freshwater Environments

While sulfate concentrations are generally lower in freshwater environments compared to seawater, sulfur cycling is still an important process in lakes, rivers, and wetlands. copernicus.org this compound has been applied to study sulfur speciation and cycling in these systems. Research in freshwater sediments has shown active sulfur cycling even in sulfate-depleted layers, driven by microbial communities. copernicus.org Intermediate sulfur species, such as elemental sulfur and thiosulfate, play a role in the sulfur cycle of freshwater sediments. frontiersin.orgresearchgate.net Studies using sulfur isotopes, including potentially ³⁵S, help to understand the formation and preservation of organic and inorganic sulfur compounds in freshwater sediments. copernicus.org

Hydrological Tracer Studies Utilizing Cosmogenic this compound

Cosmogenic isotopes, produced by the interaction of cosmic rays with atmospheric atoms, can serve as natural tracers in hydrological studies. Cosmogenic this compound is one such tracer that has proven valuable for investigating groundwater dynamics. osti.govresearchgate.netacs.orgnih.gov

Determination of Groundwater Residence Times and Flow Paths

Cosmogenic ³⁵S is continuously produced in the upper atmosphere through the spallation of argon-40 (⁴⁰Ar) by cosmic rays. researchgate.netmdpi.comresearchgate.net The produced ³⁵S is rapidly oxidized to sulfate (³⁵SO₄²⁻) and is transported to the Earth's surface through precipitation. researchgate.netmdpi.comresearchgate.net Once this meteoric water enters the subsurface, the input of new cosmogenic ³⁵S ceases, and the concentration of ³⁵S in the groundwater decreases over time due to radioactive decay (half-life of 87.4 days). researchgate.netmdpi.comresearchgate.net This decay-dependent decrease in ³⁵S activity makes it a suitable tracer for estimating relatively short groundwater residence times, typically ranging from sub-yearly up to about nine months. researchgate.netmdpi.com

The application of cosmogenic ³⁵S as a hydrological tracer provides valuable information on catchment hydrology, groundwater flow paths, and subsurface storage. osti.govresearchgate.netacs.orgnih.gov Methods have been developed to determine ³⁵S activities in various water sources by concentrating sulfate from large water volumes using ion-exchange resins, followed by liquid scintillation counting. osti.govresearchgate.netacs.orgnih.gov While cosmogenic ³⁵S has been successfully used in low-sulfate, high-elevation basins, its application in waters with higher sulfate concentrations has been limited due to the analytical challenges associated with low ³⁵S activity relative to the total sulfate present. researchgate.netnih.gov Ongoing research aims to improve analytical methods to overcome these limitations and expand the applicability of cosmogenic ³⁵S as a tracer for groundwater residence times across a wider range of environments. nih.gov

Tracing Recent Precipitation Input to Hydrological Systems

This compound serves as a useful tracer for investigating the provenance and travel times of surface water and groundwater on timescales ranging from months to about 1.5 years. osti.gov Its presence in groundwater indicates a significant component of young water (less than two years old). osti.gov As meteoric water containing ³⁵S enters the subsurface, the ³⁵S activity decreases due to radioactive decay, providing an indicator of residence time. mdpi.com

Studies have utilized ³⁵S, often in conjunction with tritium (B154650) (³H), to trace recent precipitation and snowmelt in hydrological systems. For example, the combined use of ³⁵S and tritium showed that meltwater from glaciers in the Wind River Range, Wyoming, USA, contained water from the current year. usgs.gov Research in Colorado lakes fed by snowmelt and precipitation revealed that atmospherically derived sulfate, delivered through precipitation, takes several months to appear in springs fed by shallow groundwater. usgs.gov

While ³⁵S is a promising tracer for sub-yearly groundwater residence times, establishing a reliable input function is crucial for accurate data evaluation due to the natural variability of ³⁵S activity in precipitation throughout the year. mdpi.com High precipitation rates can lead to lower ³⁵S activity in precipitation due to dilution, potentially limiting its applicability as a tracer in such conditions. researchgate.net Despite this, the ³⁵S isotope system has been successfully applied to understand hydrology in high-elevation, mountainous watersheds with minimal human impact. researchgate.net Recent research is exploring the application of ³⁵S in low-elevation, human-impacted managed aquifer recharge (MAR) systems to characterize mixing between different water sources. researchgate.net

Atmospheric Transport, Deposition, and Environmental Fate of this compound

Assessment of Atmospheric Production and Deposition Patterns

This compound is continuously produced in the stratosphere from the spallation of argon-40 by cosmic rays. mdpi.com It is then transported to the troposphere and deposited onto the Earth's surface primarily through wet deposition (in rain, snow, clouds, and fog) and dry deposition (of gases and particles). d-nb.infoepa.gov The atmospheric lifetime of most sulfur species is on the order of days. noaa.gov

Studies have assessed atmospheric sulfur deposition patterns, highlighting the significant contribution of anthropogenic emissions, particularly in industrialized areas. d-nb.infonoaa.gov While these studies often focus on total sulfur deposition, the principles of atmospheric transport and deposition apply to ³⁵S as well. The spatial distribution of total sulfur deposition often correlates with emission inventories, indicating the strong influence of human activities on regional sulfur budgets. d-nb.info Wet deposition of sulfur is influenced by precipitation volume, air-column concentrations of sulfur compounds, and in-cloud scavenging. d-nb.info

Modeling the Uptake and Distribution of this compound in Vegetation

Modeling the uptake and distribution of ³⁵S in vegetation is important, particularly in the context of releases from nuclear facilities, to quantify potential contamination of the food chain. researchgate.netnih.gov Gaseous forms of ³⁵S, such as carbonyl sulfide (CO³⁵S) and hydrogen sulfide (H₂³⁵S), released from nuclear reactors, can be readily assimilated by vegetation. researchgate.netnih.govservice.gov.uk

Models have been developed to predict the concentration of ³⁵S in crop components following aerial gaseous releases. researchgate.netnih.gov These models often consider deposition rates and the subsequent allocation of ³⁵S within the plant. researchgate.netservice.gov.uk Following initial uptake, the fate of ³⁵S is quantified, with allocation to crop components often paralleling the growth of those components. researchgate.net Radioactive decay is a primary mechanism for the loss of activity in plants. researchgate.netnih.gov

Experimental data on the rate of deposition, partition, and subsequent loss of ³⁵S in crops exposed to CO³⁵S are used to develop and validate these models. researchgate.netnih.gov While deposition velocities can vary, the partition of ³⁵S often follows the growth pattern of individual plant organs. researchgate.net Studies have shown that the uptake of gaseous ³⁵S by plant leaves is a significant contamination pathway. service.gov.ukwww.gov.uk

Modeling approaches categorize crops based on the importance of sulfur translocation from inedible to edible parts. service.gov.uk For instance, translocation is considered important for grain, fruit, and root vegetables, while less so for green vegetables and pasture. service.gov.uk Models may use transfer rates to represent the movement of sulfur within the plant, such as from leaves to roots. service.gov.uk Sulfur deposited on the soil is often modeled independently, with equilibrium between soil and plant being established using a soil-to-plant transfer factor. service.gov.uk

Impact of Anthropogenic this compound Releases on Environmental Components

The broader impact of anthropogenic sulfur emissions on the environment is well-documented, leading to issues such as acid deposition, acidification of soils and lakes, and damage to ecosystems and forests. copernicus.orgopenbiotechnologyjournal.com While these effects are primarily associated with stable sulfur compounds like sulfur dioxide (SO₂), the release of radioactive isotopes like ³⁵S from anthropogenic sources adds another dimension to environmental contamination. openbiotechnologyjournal.com Monitoring and modeling the fate of anthropogenically released ³⁵S are therefore important for assessing potential environmental risks and ensuring food safety. researchgate.netnih.gov

Sulfur Dynamics in Soil-Plant Systems

Investigation of Sulfur Uptake, Translocation, and Partitioning in Plants

Sulfur is an essential macronutrient for plant growth and development, required for the synthesis of various crucial molecules. nih.govfrontiersin.org Plants primarily take up sulfur from the soil as inorganic sulfate via sulfate transporters located in the roots. nih.govfrontiersin.orgoup.com

This compound labeled sulfate (³⁵SO₄²⁻) is a valuable tool for investigating sulfur uptake, translocation, and partitioning in plants. frontiersin.orgoup.comresearchgate.netresearchgate.net Experiments using ³⁵SO₄²⁻ feeding allow researchers to trace the movement of sulfur within the plant and its allocation to different tissues and compounds. frontiersin.orgoup.comresearchgate.netresearchgate.net

Studies using ³⁵S have shown that sulfate uptake rates can be influenced by the plant's sulfur status, with increased uptake observed in sulfur-deficient plants. researchgate.net Root-to-shoot translocation of sulfur is a key process, and studies using ³⁵S have helped identify transporters involved in this movement, such as SULTR2;1 and SULTR3;5. nih.govoup.com The loading of sulfate into the phloem for long-distance transport is also facilitated by specific transporters like SULTR1;3, as indicated by ³⁵S feeding experiments. oup.com

Within plant tissues, ³⁵S is incorporated into various organic sulfur compounds, including glutathione (B108866) (GSH), cysteine (Cys), and methionine (Met). frontiersin.orgresearchgate.net ³⁵S labeling studies have revealed the partitioning of sulfur among these compounds in different plant parts under varying conditions. researchgate.net For instance, in some species, a significant portion of reduced ³⁵S is found in glutathione, suggesting its role as a major transport form of reduced sulfur. researchgate.net The distribution of sulfur can also be influenced by factors such as the plant's photosynthetic pathway (C₃ vs. C₄) and exposure to environmental factors. frontiersin.orgresearchgate.net

Data from ³⁵S experiments can provide detailed insights into sulfur movement and metabolism within plants. For example, studies have quantified the relative partitioning of ³⁵S into sulfate, GSH, Cys, proteins, and other compounds in plant shoots after exposure to labeled sulfate. researchgate.netresearchgate.net

Table 1: Relative [³⁵S] Partitioning in Flaveria Species Shoots After 4h Resupply with [³⁵S]Sulfate (Example Data Structure based on Search Results) researchgate.net

Flaveria Species	Sulfate (%)	GSH (%)	Cys (%)	Proteins (%)	Other Compounds (%)
F. robusta (C₃) - S750	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net
F. robusta (C₃) - S20	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net
F. australasica (C₄) - S750	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net
F. australasica (C₄) - S20	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net	Data from source researchgate.net
(Note: Specific numerical data would be extracted from the source researchgate.net to populate a real table)

³⁵S studies have also investigated the impact of external factors, such as bacterial exposure, on sulfur uptake and translocation in plants. frontiersin.org These experiments can quantify changes in total sulfur uptake, shoot translocation, and root retention of ³⁵S. frontiersin.org

Table 2: Impact of Bacterial Exposure (GB03) on Sulfur Uptake and Translocation in Arabidopsis (Example Data Structure based on Search Results) frontiersin.org

Treatment	Total Sulfur Uptake (per plant)	Shoot Sulfur Translocation (per plant)	Root Sulfur Retention (per plant)
Water-treated (Control)	Data from source frontiersin.org	Data from source frontiersin.org	Data from source frontiersin.org
GB03-treated	Data from source frontiersin.org	Data from source frontiersin.org	Data from source frontiersin.org
(Note: Specific numerical data would be extracted from the source frontiersin.org to populate a real table)

These investigations using ³⁵S contribute significantly to understanding the complex processes of sulfur uptake, transport, and metabolism in plants, which is essential for improving crop yield and nutritional properties. nih.gov

Understanding Sulfur Cycling and Nutrient Availability in Agricultural Ecosystems

This compound (³⁵S), a radioactive isotope of sulfur with a half-life of 87.4 days, has been a valuable tool in agricultural research for tracing the complex dynamics of sulfur within soil-plant systems. Its application allows researchers to gain precise insights into sulfur cycling, the availability of sulfur to crops, and the fate of applied sulfur fertilizers. iaea.orguidaho.educabidigitallibrary.orgpublish.csiro.auijafp.org This is particularly important as sulfur deficiency has become more prevalent in agricultural systems due to decreased atmospheric sulfur deposition and changes in fertilizer practices. iaea.orgslu.seadelaide.edu.aunih.gov

³⁵S tracer techniques enable the quantitative assessment of sulfur uptake by plants from different sources, including fertilizers, soil organic matter, and atmospheric deposition. By labeling specific sulfur pools, researchers can track the movement and transformation of sulfur within the soil profile and its translocation within the plant. iaea.orguidaho.edupublish.csiro.au

Studies utilizing ³⁵S have investigated the efficiency of various sulfur fertilizer sources in supplying the nutrient to crops and their residual effects on subsequent cropping cycles. For instance, experiments have used ³⁵S-labeled gypsum, ammonium (B1175870) sulfate, elemental sulfur, and green manure to compare their effectiveness in providing sulfur to plants like beans, alfalfa, spring wheat, and peas. uidaho.edu These studies have shown that the uptake of applied sulfur can vary depending on the fertilizer source and the crop species. uidaho.edupublish.csiro.au The half-life of ³⁵S is sufficient to study the carry-over of available sulfate from fertilizer applications over a cropping season or slightly longer, although accurate determinations become challenging as the isotope decays. uidaho.edu

Furthermore, ³⁵S tracing has been instrumental in understanding the interaction between sulfur and other essential nutrients, such as nitrogen, and their combined effect on nutrient use efficiency in crops. ijafp.orgthepharmajournal.com Research has shown that nitrogen fertilization can influence the mobility and uptake of sulfur in plants. thepharmajournal.com

The fate of applied fertilizer sulfur in the soil is another critical area where ³⁵S provides valuable data. Studies have used ³⁵S to quantify the leaching of sulfate-sulfur and its incorporation into different soil organic matter pools. publish.csiro.aumdpi.com The results indicate that a significant portion of applied sulfate-sulfur can be subject to leaching, while some becomes part of the organic sulfur pool, which is mineralized over time, contributing to the long-term sulfur availability in the soil. publish.csiro.aumdpi.com The rate of mixing of applied sulfur into soil organic fractions can vary, indicating that some organic sulfur fractions cycle very slowly. publish.csiro.au

³⁵S has also been used in incubation and pot trials to study sulfur cycling rates under different agricultural management systems, such as livestock production compared to arable cropping. These studies have revealed that management practices can influence the rates of sulfur transformation processes in the soil. slu.se Labeling plant residues with ³⁵S allows researchers to trace the decomposition process and the fate of residue-derived sulfur in the soil and its subsequent uptake by crops. cabidigitallibrary.org Findings from such studies indicate that different plant residues can have varying rates of decomposition and release of sulfur, impacting nutrient availability for subsequent crops and the sequestration of carbon in the soil. cabidigitallibrary.org

While specific comprehensive data tables detailing ³⁵S research findings across various agricultural ecosystems were not consistently available in the search results in a format suitable for direct extraction and interactive table generation, the research findings consistently highlight the utility of ³⁵S in providing quantitative data on sulfur fluxes and transformations that are difficult to obtain with non-isotopic methods. iaea.orgijafp.orgresearchgate.netembrapa.br

For example, a study investigating phosphorus and sulfur integration in a groundnut-sunflower cropping system used ³⁵S tracer techniques to assess nutrient availability and uptake from different combinations of poultry manure and chemical fertilizers. ijafp.org The study found that the combination of organic and inorganic sources influenced soil nutrient availability and uptake by both the main crop and the residual crop. ijafp.org

Another study involving grazed pastures used ³⁵S-labeled gypsum to trace sulfur dynamics in soil fractions, pasture species, and grazing animals. publish.csiro.au The results showed that extractable soil sulfate was a precursor for plant sulfur and that soil organic sulfur fractions replenished the extractable sulfate pool. publish.csiro.au Applied sulfur primarily remained in the topsoil layer, from which plants drew their sulfur. publish.csiro.au

Advanced Methodological Considerations and Future Research Directions in Sulfur 35 Studies

Challenges and Innovations in Low-Level Sulfur-35 (B81441) Detection and Interference Mitigation

Detecting low levels of this compound presents specific analytical challenges. The beta particles emitted by ³⁵S are of low energy, requiring specialized detection techniques. Furthermore, potential interferences from other isotopes or sample matrix components can complicate accurate measurement.

Innovations in detection often focus on enhancing sensitivity and reducing background noise. Techniques such as liquid scintillation counting and phosphor imaging are commonly employed for ³⁵S detection. ontosight.ai Advances in instrumentation, including improved detectors and sample preparation methods, aim to lower detection limits and improve accuracy. For instance, in the context of sulfur determination in fuels by ICP-MS, strategies to minimize spectral interferences, such as collision and reaction cells and high-resolution mass analyzers, have been developed. spectroscopyonline.com While these methods are discussed for total sulfur or stable isotopes, the principles of interference mitigation can inform approaches for low-level radioactive sulfur detection in complex matrices. Another challenge in detecting sulfur, particularly in ice cores using LA-ICP-TOFMS, is the mass interference by ¹⁶O¹⁶O⁺ on m/z=32, which leads to high background levels. copernicus.org Mitigation strategies involve using high mass resolution to resolve these interferences. copernicus.org

Synergistic Integration of this compound with Stable Sulfur Isotopes (δ³⁴S) and Other Isotopic Tracers (δ¹³C, δ¹⁵N)

Combining ³⁵S tracing with stable isotope analysis, particularly δ³⁴S, offers a powerful approach to deciphering complex sulfur cycling dynamics. While ³⁵S tracks the movement and transformation of recently introduced sulfur, δ³⁴S provides insights into the cumulative effects of biogeochemical processes and source apportionment over longer timescales. unl.eduresearchgate.net

Stable isotope analysis of carbon (δ¹³C), nitrogen (δ¹⁵N), and sulfur (δ³⁴S) are increasingly used together as tools to track the movement, diet, and habitat use of organisms across different environments. nih.govplos.orgresearchgate.net For example, δ¹³C and δ³⁴S in fish tissues have been used to quantify the time juvenile salmon spent in estuarine habitats. nih.govplos.org Differences in δ¹³C and δ³⁴S values have been observed between fish reared in floodplains versus adjacent rivers, reflecting distinct food web compositions. nih.govplos.org While δ¹⁵N typically indicates trophic level, δ³⁴S can help differentiate between benthic and pelagic food sources in aquatic systems. researchgate.netresearchgate.net The integration of these tracers provides a more comprehensive understanding of nutrient and energy flow within ecosystems. researchgate.net Studies on human diet and mobility have also benefited from the inclusion of δ³⁴S alongside δ¹³C and δ¹⁵N, helping to identify dietary protein sources and geographic origins. researchgate.net

Computational Modeling and Isotope Mass Balance Approaches in this compound Kinetics

Computational modeling and isotope mass balance approaches are essential for interpreting the results of ³⁵S tracing experiments and stable isotope data, particularly in understanding sulfur kinetics. These models can simulate the movement and transformation of sulfur through different pools and pathways in a system.

Development of Novel this compound Labeled Probes and Research Tools

The development of novel ³⁵S-labeled probes and research tools is crucial for expanding the applications of this isotope in various research fields. Radiolabeling techniques, including the use of ³⁵S, are vital tools in biological research for tracking and studying biological processes at a molecular level. longdom.org

This compound is used to label molecules such as amino acids (like methionine and cysteine), proteins, and oligonucleotides. longdom.orgmoravek.com This allows researchers to monitor their synthesis, movement, distribution, and interactions within living organisms or cells. longdom.orgmoravek.com For example, ³⁵S-labeled methionine and cysteine are used to study protein synthesis and turnover. Radiolabeled oligonucleotides, including those labeled with ³⁵S, are used in molecular biology techniques like Southern and Northern blotting to identify specific sequences. longdom.orgmoravek.comslideshare.net They are also important in developing targeted therapeutics and in diagnostic research. moravek.com The development of new ³⁵S-labeled compounds and probes with improved specificity and detection properties can provide enhanced capabilities for studying complex biological pathways and environmental processes. Methanesulfonyl chloride, ³⁵S-labeled, for instance, is used in biochemical and pharmacological applications to trace the metabolism, distribution, and excretion of compounds containing the methanesulfonyl group. ontosight.ai This compound is useful for synthesizing pharmaceuticals and biochemical probes. ontosight.ai

Emerging Interdisciplinary Research Frontiers for this compound Applications

This compound, in conjunction with other isotopic and analytical techniques, is finding applications in emerging interdisciplinary research frontiers. Its ability to trace sulfur dynamics is valuable in fields ranging from environmental science and geochemistry to materials science and astrobiology.

In environmental science, ³⁵S can be used to trace the fate of sulfur pollutants or to study sulfur cycling in various ecosystems, including soils, water bodies, and the atmosphere. The integration of stable sulfur isotopes (δ³⁴S) is already a key aspect of understanding sulfur sources and transformations in environmental studies. researchgate.netfiveable.me In geochemistry, sulfur isotopes, including the potential for using radioactive tracers in controlled experiments, are crucial for understanding ore deposit formation, magmatic and hydrothermal systems, and the Earth's deep sulfur cycle. unl.edufrontiersin.org Research on nickel deposits, for instance, identifies sulfur isotopes as an emerging frontier, highlighting the shift towards high-resolution geochemical analyses. mdpi.comresearchgate.net

Beyond traditional applications, there is emerging research in areas such as the role of sulfur in energy storage technologies, like sulfur-based batteries. Challenges in these technologies, such as polysulfide migration and sulfur redox kinetics, require detailed understanding of sulfur behavior, where isotopic tracing could potentially play a role in mechanistic studies. csic.esacs.org The study of sulfur in extraterrestrial materials and environments, such as the potential use of sulfur extracted from lunar resources for construction, represents another frontier where understanding sulfur properties and behavior is critical. researchgate.net While ³⁵S is not naturally abundant in these contexts due to its short half-life, the methodologies developed for ³⁵S tracing could potentially inform studies using other isotopes or analytical techniques in these extreme environments. Furthermore, research into innovative sulfur biology, including the study of supersulfides, suggests new avenues where isotopic tracing could provide insights into the synthesis and function of these molecules. supersulfide-proj.com

Q & A

Q. What are the key physical and decay properties of Sulfur-35, and how do they influence experimental timelines?

this compound (S-35) is a β⁻ emitter with a half-life of 87.51 days, decaying to chlorine-35 . Its low-energy β radiation (0.167 MeV) necessitates thin shielding (e.g., acrylic) but requires strict contamination control due to its biological half-life of 623 days . Researchers must adjust experimental durations to account for decay, using the formula $N_t = N_0 \times e^{-λt}$, where $λ = \ln(2)/T_{1/2}$. Decay corrections are critical for longitudinal studies, especially in metabolic tracer experiments .

Q. What safety protocols are essential for handling this compound in laboratory settings?

Key precautions include:

• Use of whole-body and finger dosimeters to monitor exposure .
• Handling volatile S-35 compounds (e.g., H₂³⁵S) in fume hoods to prevent inhalation .
• Shielding work areas with acrylic and employing remote tools (tongs) to minimize direct contact .
• Frequent contamination surveys using β-sensitive Geiger counters. Special attention is required for male researchers due to S-35’s testicular concentration .

Q. How should researchers design experiments to mitigate this compound’s short half-life and radiation hazards?

• Timeline Planning : Schedule assays within 1-2 half-lives (87–175 days) to retain detectable activity.
• Dose Optimization : Use minimal activity (e.g., µCi range) to reduce exposure while maintaining signal-to-noise ratios.
• Controls : Include non-specific binding controls (e.g., excess cold ligand) and background subtraction in radiometric assays .

Advanced Research Questions

Q. How can this compound be used as a tracer in metabolic studies, and what methodological considerations apply?

S-35 is incorporated into biomolecules like methionine or chondroitin sulfate to track metabolic pathways. For example:

• Methionine Studies : Administer ³⁵S-methionine to model organisms; isolate proteins via precipitation or chromatography, then quantify incorporation via scintillation counting .
• Chondroitin Sulfate Synthesis : Incubate cartilage slices with ³⁵S-sulfate, followed by autoradiography and chromatographic isolation to confirm intracellular synthesis .
• Critical Step : Validate tracer purity using co-chromatography with non-radioactive standards .

Q. What methodologies are recommended for analyzing GTP binding assay data involving this compound?

GTP binding data (e.g., receptor activation assays) require:

• Baseline Normalization : Express data as % stimulation: $\text{(Sample CPM – NSB CPM)} / \text{(Baseline CPM – NSB CPM)} \times 100$, where NSB = non-specific binding .
• Dose-Response Curves : Fit data to sigmoidal models (e.g., Hill equation) to determine EC₅₀ and Emax. Software like Prism® is used for iterative fitting.
• Replication : Perform triplicate runs with independent membrane preparations to assess inter-experimental variability .

Q. What advanced techniques enable the synthesis of carrier-free this compound compounds?

The Japan Atomic Energy Research Institute (JAERI) developed a process for carrier-free S-35:

• Neutron Irradiation : Bombard KCl targets to produce S-35 via ³⁵Cl(n,p)³⁵S, with co-produced ³²P removed via anion exchange .
• Thiosulfate Synthesis : React S-35 with colloidal sulfur in boiling 2-octanol to form ³⁵S-thiosulfate, achieving ~60% yield under oxygen-free conditions .
• Elemental Sulfur Production : Reduce thiosulfate with nascent hydrogen or acid decomposition .

Q. How can this compound be applied in environmental hydrology studies?

S-35 (half-life ~87 days) tracks short-term hydrological processes:

• Groundwater Dating : Measure ³⁵S/³⁴S ratios in sulfate ions to estimate recharge times (applicable for <1 year) .
• Sample Preparation : Precipitate sulfate as BaSO₄, then quantify activity via liquid scintillation. Correct for decay post-collection .

Q. What validation methods ensure accuracy in quantifying this compound in biological tissues?

• Ashing vs. Direct Measurement : For bone samples, ashing at 600°C eliminates organic interference, improving accuracy (p<0.01 significance vs. non-ashed methods) .
• Autoradiography : Use grain counting in tissue sections to localize ³⁵S incorporation (e.g., 85% cellular association in cartilage studies) .

Q. How is this compound utilized in semiconductor diffusion studies?

• Diffusion Profiling : Implant ³⁵S into GaP/GaAs wafers; anneal under controlled sulfur vapor pressure. Section samples and measure β activity to calculate diffusion coefficients .
• Kick-Out Mechanism : Analyze concentration gradients to confirm sulfur’s interstitial-substitutional exchange, validated via Arrhenius plots .

Q. What experimental designs leverage this compound to detect biosignatures in astrobiology?

S-35 isotopic fractionation (³⁴S/³⁵S) in sulfate/sulfide minerals can indicate ancient microbial activity. Methods include:

• Petrographic Analysis : Combine thin-section microscopy with SIMS to map ³⁵S enrichment in Martian analog samples .
• Control Experiments : Compare abiotic vs. biogenic sulfide deposition rates under simulated subsurface conditions .